Cas no 2096997-09-8 (3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-thiazol-2-yl-methanol)

• Product Name: 3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-thiazol-2-yl-methanol
• CAS No: 2096997-09-8
• MF: C₁₆H₂₀BNO₃S
• MW: 317.210903167725
• MDL: MFCD20527086
• CID: 4674542
• Update Time: 2025-06-29

3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-thiazol-2-yl-methanol Chemical and Physical Properties

Names and Identifiers

• [3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-thiazol-2-yl-methanol
• 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl-thiazol-2-yl-methanol
• AMTB142
• OR303459
• [3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl](1,3-thiazol-2-yl)methanol
• 3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-thiazol-2-yl-methanol

• MDL： MFCD20527086
• Inchi： 1S/C16H20BNO3S/c1-15(2)16(3,4)21-17(20-15)12-7-5-6-11(10-12)13(19)14-18-8-9-22-14/h5-10,13,19H,1-4H3
• InChI Key： MVAJNJUOLYFDDW-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 391
• Topological Polar Surface Area: 79.8

3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-thiazol-2-yl-methanol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-thiazol-2-yl-methanol

3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-thiazol-2-yl-methanol

The compound with CAS number 2096997-09-8, known as 3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-thiazol-2-yl-methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a phenyl group, a thiazole ring, and a boron-containing dioxaborolane moiety. The presence of these functional groups makes it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use in the synthesis of boronate esters, which are critical intermediates in the construction of complex organic molecules. The thiazole ring in this compound has been shown to exhibit interesting electronic properties, making it a valuable component in the design of optoelectronic materials. Furthermore, the boron-containing dioxaborolane group has been utilized in cross-coupling reactions, enabling the creation of biologically active compounds with potential applications in drug discovery.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent incorporation of the boron-containing moiety. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, leading to higher yields and better purity levels. This has made the compound more accessible for use in large-scale research and industrial applications.

In terms of applications, this compound has found utility in various areas. In the pharmaceutical industry, it serves as a precursor for the synthesis of bioactive molecules targeting specific biological pathways. For example, derivatives of this compound have been studied for their potential as inhibitors of certain enzymes involved in disease progression. Additionally, its role as a building block in polymer chemistry has been explored, with researchers investigating its ability to form stable polymer networks with tailored properties.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. Initial studies suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term impact on ecosystems. However, further research is needed to fully assess its environmental fate and develop strategies for minimizing ecological risks.

In conclusion, 3-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-thiazol-2-yl-methanol is a multifaceted compound with promising applications across diverse fields. Its unique structure and functional groups make it an invaluable tool for chemists and materials scientists alike. As research continues to uncover new properties and uses for this compound, it is expected to play an increasingly important role in advancing both academic and industrial endeavors.